(1R,5S)-8-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane

• IUPAC Name: 8-(1-methylpyrazol-4-yl)sulfonyl-3-pyrazol-1-yl-8-azabicyclo[3.2.1]octane
• InChI: InChI=1S/C14H19N5O2S/c1-17-10-14(9-16-17)22(20,21)19-11-3-4-12(19)8-13(7-11)18-6-2-5-15-18/h2,5-6,9-13H,3-4,7-8H2,1H3
• InChI Key: RTFUUDGMCRBOOE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)N2C3CCC2CC(C3)N4C=CC=N4
• Molecular Formula: C14H19N5O2S
• Molecular Weight: 321.40 g/mol

Description

(1R,5S)-8-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C14H19N5O2S and its molecular weight is 321.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

• The compound has been utilized in the Rhodium-Catalyzed Denitrogenative Diazole-Triazole Coupling, leading to the formation of aza-bridged structures and imidazole-based chelating ligands. This process offers direct and flexible access to N-sulfonylated (Z)-2-(2-aminovinyl)imidazoles (Strelnikova et al., 2021).

Catalytic Applications

• It has been effectively used as a catalyst for the synthesis of various tetrahydrobenzo[b]pyran derivatives via a one-pot, three-component condensation. This method is environmentally friendly and produces good yields (Tahmassebi et al., 2011).
• Another study shows its application in the synthesis of pyrazolopyranopyrimidines, demonstrating promising antimicrobial and in vitro antioxidant activities (Patil et al., 2021).

Structural and Molecular Studies

• The compound has been the subject of studies focusing on molecular structures and configurations. For example, a study detailed its structural properties using NMR spectroscopy and X-ray crystallography (Yang et al., 2008).
• Another study conducted configurational and conformational analysis of similar esters derived from azabicyclo[2.2.2]octan-5-syn(anti)-ols, providing insights into the structural characteristics of related compounds (Fernández et al., 1997).

Photoreductive Properties

• Research has also delved into its photoreductive properties, such as a study exploring the photoreduction on irradiation of 3,3,5,5-tetramethyl-4-methylene-1-pyrazoline (Quast & Jakobi, 1991).